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Introduction
Flipper-TR is a fluorescent probe designed for the quantitative measurement of membrane

tension in living cells.[1][2] It belongs to a family of mechanosensitive "Flipper" probes that

report on the lipid packing of cellular membranes.[3][4] The core of Flipper-TR's mechanism

lies in its two dithienothiophene (DTT) units, which are held in a twisted conformation in a

relaxed state.[5][6] When the cell membrane is under tension, the probe planarizes, leading to

a red-shift in its excitation spectrum and, crucially, an increase in its fluorescence lifetime.[7]

This change in fluorescence lifetime can be precisely quantified using Fluorescence Lifetime

Imaging Microscopy (FLIM), providing a direct readout of membrane tension.[1][4][8] Flipper-

TR is cell-permeable and spontaneously inserts into the plasma membrane, where it becomes

fluorescent.[1][2] It is a valuable tool for studying a variety of cellular processes involving

changes in membrane mechanics, such as cell migration, division, and endocytosis.[5]

Principle of Flipper-TR for Membrane Tension
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The fluorescence lifetime of Flipper-TR is sensitive to the local lipid environment. In a more

disordered or relaxed membrane, the probe is in a twisted conformation, which has a shorter

fluorescence lifetime. As membrane tension increases, the lipid packing becomes more

ordered, forcing the Flipper-TR probe into a more planar conformation. This planarization

extends the pi-electron system of the fluorophore, resulting in a longer fluorescence lifetime.

It is important to note that Flipper-TR is a lipid packing sensor, and while lipid packing is

strongly influenced by membrane tension, other factors like lipid composition can also affect its

lifetime.[5] Therefore, experiments should be designed to minimize changes in lipid

composition when investigating membrane tension.[3]

Quantitative Data Summary
The following tables summarize typical fluorescence lifetime values and experimental

parameters for Flipper-TR experiments. These values can vary depending on the cell type,

experimental conditions, and FLIM setup.

Table 1: Typical Flipper-TR Fluorescence Lifetime Values in Mammalian Cells
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Condition
Average Fluorescence
Lifetime (τ_avg) (ns)

Notes

Adherent HeLa Cells (Isotonic) ~4.5 ns
Baseline membrane tension in

cultured cells.[3]

Mitotic HeLa Cells ~4.15 ns

Mitotic cells exhibit lower

membrane tension compared

to adherent cells.[3]

RPE1 Cells (Non-confluent) 5.4 ± 0.2 ns

Cell confluency can affect

membrane tension and its

variability.[3]

RPE1 Cells (Confluent) 5.5 ± 0.1 ns

Confluent cells show a slightly

higher and more consistent

lifetime.[3]

Hypertonic Shock Increased Lifetime
Osmotic stress increases

membrane tension.[8]

Hypotonic Shock Decreased Lifetime
Osmotic stress decreases

membrane tension.[4]

Table 2: Recommended FLIM Acquisition Parameters for Flipper-TR
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Parameter Recommended Setting Rationale

Excitation Wavelength 488 nm (pulsed laser)
Efficient excitation of Flipper-

TR.[1][5]

Emission Filter 600/50 nm bandpass

Collects the peak emission of

Flipper-TR while minimizing

background.[1][5]

Laser Repetition Rate 20 MHz

Ideal for measuring the

nanosecond-scale lifetimes of

Flipper-TR.[5]

Photon Count per Pixel >100 photons

Sufficient photon statistics are

crucial for accurate lifetime

fitting.[9]

Acquisition Time Variable

Should be minimized to reduce

phototoxicity while achieving

sufficient photon counts.[5]

Experimental Protocols
Protocol 1: Staining Live Cells with Flipper-TR
Materials:

Flipper-TR probe (e.g., from Spirochrome)

Anhydrous DMSO

Cell culture medium (phenol red-free recommended)

Live cells cultured on imaging-compatible dishes (e.g., glass-bottom dishes)

Procedure:

Prepare a stock solution of Flipper-TR: Dissolve the Flipper-TR probe in anhydrous DMSO

to a concentration of 1 mM. Store the stock solution at -20°C, protected from light and

moisture.
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Prepare the staining solution: Dilute the Flipper-TR stock solution in phenol red-free cell

culture medium to a final concentration of 50 nM to 1 µM.[1][5] The optimal concentration

may vary depending on the cell type and should be determined empirically.

Cell Staining:

Remove the culture medium from the cells.

Add the Flipper-TR staining solution to the cells.

Incubate for at least 10-15 minutes at 37°C and 5% CO2.[5][9] No washing step is

required as the probe is non-fluorescent in aqueous solution.[5]

Imaging: Proceed immediately to FLIM imaging. It is recommended to maintain the cells at

37°C and 5% CO2 during imaging using a stage-top incubator.

Protocol 2: FLIM Data Acquisition
Instrumentation:

A confocal or multiphoton microscope equipped with a FLIM system (e.g., Time-Correlated

Single Photon Counting - TCSPC).

Pulsed laser with an excitation wavelength of 488 nm.

A high-sensitivity detector (e.g., hybrid photodetector - HyD or photomultiplier tube - PMT).

Procedure:

Microscope Setup:

Turn on the microscope, laser, and FLIM electronics and allow them to warm up for at

least 30 minutes for stable operation.[9]

Select the 488 nm pulsed laser for excitation.

Set the emission detection window to 575-625 nm or use a 600/50 nm bandpass filter.[1]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://spirochrome.com/documents/201901/datasheet_FLIPPER-TR_201906.pdf
https://www.biorxiv.org/content/10.1101/2025.09.23.678124v1.full-text
https://www.biorxiv.org/content/10.1101/2025.09.23.678124v1.full-text
https://www.researchgate.net/publication/378999318_A_protocol_for_measuring_plasma_membrane_tension_in_the_Drosophila_ovary_using_fluorescence_lifetime_imaging_microscopy
https://www.biorxiv.org/content/10.1101/2025.09.23.678124v1.full-text
https://www.researchgate.net/publication/378999318_A_protocol_for_measuring_plasma_membrane_tension_in_the_Drosophila_ovary_using_fluorescence_lifetime_imaging_microscopy
https://spirochrome.com/documents/201901/datasheet_FLIPPER-TR_201906.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16104070?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Locate Cells: Using brightfield or differential interference contrast (DIC), locate the stained

cells.

FLIM Image Acquisition:

Switch to the FLIM imaging mode.

Adjust the laser power to a minimum to avoid phototoxicity and photobleaching, while

ensuring a sufficient photon count rate.

Set the image acquisition parameters (e.g., scan speed, frame size) to achieve a pixel

dwell time that allows for the collection of at least 100 photons per pixel in the region of

interest (ROI).[9]

Acquire the FLIM data. The result is typically a histogram of photon arrival times for each

pixel.[5]

Protocol 3: FLIM Data Analysis
Software:

FLIM analysis software provided by the microscope manufacturer (e.g., PicoQuant

SymPhoTime, Leica LAS X) or open-source software like FLIMJ.[6]

Procedure:

Data Import: Load the acquired FLIM data into the analysis software.

ROI Selection: Select a region of interest (ROI) corresponding to the plasma membrane of

the cells.

Lifetime Fitting:

The fluorescence decay of Flipper-TR is typically best described by a bi-exponential decay

model.[3][5]

Fit the decay curve within the selected ROI to the following equation: I(t) = A1 * exp(-t/τ1)

+ A2 * exp(-t/τ2) where I(t) is the intensity at time t, A1 and A2 are the amplitudes, and τ1
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and τ2 are the fluorescence lifetimes of the two components.[5]

The longer lifetime component (τ1) is typically more sensitive to changes in membrane

tension.[3]

Calculate Average Lifetime: The amplitude-weighted average fluorescence lifetime (τ_avg)

can be calculated as: τ_avg = (A1τ1 + A2τ2) / (A1 + A2)

Data Visualization: Generate a false-color lifetime map where the color of each pixel

represents its average fluorescence lifetime. This provides a visual representation of the

membrane tension distribution across the cell.

Alternative Analysis Methods:

Phasor Analysis: A graphical method that transforms the fluorescence decay data into a

polar plot, providing a fit-free analysis of the lifetime distribution.[5][10]

First Moment Analysis: Calculates the mean photon arrival time, which can be a robust

estimator of the average lifetime, especially at low photon counts.[5][10]

Mandatory Visualizations
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Caption: Mechanism of Flipper-TR in response to membrane tension.
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Caption: Experimental workflow for Flipper-TR FLIM data acquisition and analysis.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b16104070/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-flipper-tr-flim-data-acquisition-and-analysis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16104070?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


FLIM Data Photon Arrival Time Histogram

Fitting
Bi-exponential Fit

τ_avg = (A1τ1 + A2τ2) / (A1 + A2)

Phasor Analysis Fit-free graphical analysis

First Moment Mean photon arrival time

Quantitative Output
Average Lifetime (τ_avg)

Lifetime Map
{Biological Interpretation | {Longer Lifetime -> Higher Tension | Shorter Lifetime -> Lower Tension}}

Click to download full resolution via product page

Caption: Logical flow of Flipper-TR FLIM data analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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